Cas no 2229441-89-6 (3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid)

• Product Name: 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid
• CAS No: 2229441-89-6
• MF: C₁₂H₂₁NO₂
• MW: 211.30064368248
• CID: 6100397
• PubChem ID: 165616382
• Update Time: 2025-10-31

3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid
• 2229441-89-6
• EN300-1824975

• Inchi： 1S/C12H21NO2/c13-10-7-12(8-10,11(14)15)6-5-9-3-1-2-4-9/h9-10H,1-8,13H2,(H,14,15)
• InChI Key： XIDXRLLZKNEYEI-UHFFFAOYSA-N
• SMILES： OC(C1(CCC2CCCC2)CC(C1)N)=O

Computed Properties

• Exact Mass: 211.157228913g/mol
• Monoisotopic Mass: 211.157228913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 240
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 63.3Ų

Additional information on 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid

Introduction to 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid (CAS No. 2229441-89-6)

3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid, identified by the CAS number 2229441-89-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by a cyclobutane core substituted with an amino group and an N-substituted side chain, which contributes to its unique chemical and biological properties. The presence of the cyclopentylethyl moiety further enhances its structural complexity, making it a promising candidate for further exploration in drug discovery and molecular research.

The synthesis and structural elucidation of 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid have been the focus of several recent studies, reflecting its potential applications in the development of novel therapeutic agents. The compound’s molecular framework, featuring a rigid cyclobutane ring interconnected with an amine functionality and a bulky 2-cyclopentylethyl group, suggests a high degree of conformational flexibility. This structural motif is particularly intriguing because it can serve as a scaffold for designing molecules with tailored biological activities.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid with greater accuracy. Molecular docking studies have revealed that this compound exhibits potential binding affinity to various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory pathways. These findings align with the growing interest in developing small-molecule inhibitors that can modulate such pathways without significant off-target effects.

The chemical properties of 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid also make it a valuable intermediate in synthetic chemistry. Its reactivity allows for further functionalization, enabling the creation of derivatives with enhanced pharmacological properties. For instance, modifications at the amino group or the cyclopentylethyl side chain could lead to compounds with improved solubility, bioavailability, or selectivity. Such modifications are critical for optimizing drug candidates for clinical trials.

In the realm of medicinal biology, 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid has been investigated for its potential role in addressing neurological disorders. Preliminary experiments suggest that this compound may interact with neurotransmitter systems, potentially offering therapeutic benefits in conditions such as epilepsy or neurodegenerative diseases. The cyclobutane ring’s ability to influence molecular shape and interactions makes it an attractive feature for designing drugs that can cross the blood-brain barrier effectively.

The industrial synthesis of 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid presents both challenges and opportunities. While traditional synthetic routes have been established, there is ongoing research aimed at improving yield and purity through catalytic methods or green chemistry approaches. These efforts are essential for ensuring that the compound can be produced on a scale suitable for pharmaceutical applications while minimizing environmental impact.

Regulatory considerations also play a crucial role in the development of 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid as a drug candidate. Compliance with Good Manufacturing Practices (GMP) and other regulatory standards is necessary to ensure safety and efficacy before human clinical trials can commence. Collaborations between academic institutions and pharmaceutical companies are increasingly common in this context, as they facilitate the transition from laboratory-scale synthesis to industrial production.

The future prospects for 3-amino-1-(2-cyclopentylethyl)cyclobutane-1-carboxylic acid are bright, given its unique structural features and potential therapeutic applications. Ongoing research is expected to yield more insights into its biological activity and mechanisms of action, paving the way for new drug candidates in various therapeutic areas. As computational methods continue to evolve, so too will our ability to predict and optimize the properties of this compound and its derivatives.